Cas no 1353013-21-4 (2,3,6-Trifluorobenzaldehyde oxime)

• Product Name: 2,3,6-Trifluorobenzaldehyde oxime
• CAS No: 1353013-21-4
• MF: C₇H₄F₃NO
• MW: 175.107972145081
• CID: 6793017
• PubChem ID: 154701040
• Update Time: 2025-06-13

2,3,6-Trifluorobenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 1353013-21-4
• 2,3,6-Trifluorobenzaldehyde oxime

• Inchi： 1S/C7H4F3NO/c8-5-1-2-6(9)7(10)4(5)3-11-12/h1-3,12H/b11-3+
• InChI Key： ZMLPEVUNUQTJOW-QDEBKDIKSA-N
• SMILES： FC1C(=CC=C(C=1/C=N/O)F)F

Computed Properties

• Exact Mass: 175.02449824g/mol
• Monoisotopic Mass: 175.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.6Ų

Additional information on 2,3,6-Trifluorobenzaldehyde oxime

Professional Introduction to 2,3,6-Trifluorobenzaldehyde oxime (CAS No: 1353013-21-4)

2,3,6-Trifluorobenzaldehyde oxime, identified by the Chemical Abstracts Service Number (CAS No) 1353013-21-4, is a fluorinated aromatic aldehyde derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and oxime functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2,3,6-Trifluorobenzaldehyde oxime combines the electron-withdrawing effect of the trifluoromethyl group with the nucleophilic nature of the oxime moiety. This combination imparts distinct reactivity patterns that are exploited in medicinal chemistry for the development of novel therapeutic agents. The fluorine atoms not only enhance the metabolic stability of the compound but also influence its binding affinity to biological targets, making it a promising scaffold for drug design.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms can lead to improved drug efficacy, reduced toxicity, and prolonged half-life. Specifically, 2,3,6-Trifluorobenzaldehyde oxime has been investigated for its potential applications in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The oxime group provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties to specific biological needs.

One of the most compelling aspects of 2,3,6-Trifluorobenzaldehyde oxime is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules and often serve as key structural components in drugs. The oxime functionality can be further transformed into other pharmacophores through various chemical reactions, such as condensation with hydroxylamine or reduction to form primary amines. These transformations open up numerous possibilities for generating structurally diverse libraries for high-throughput screening.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 2,3,6-Trifluorobenzaldehyde oxime has been explored as a building block for designing molecules that can disrupt aberrant PPIs involved in diseases such as Alzheimer's and cancer. The trifluoromethyl group enhances binding interactions by increasing lipophilicity and reducing hydrogen bonding capacity, while the oxime group provides a site for covalent modification or selective recognition. Such features make it an attractive candidate for developing next-generation PPI modulators.

In addition to its applications in drug discovery, 2,3,6-Trifluorobenzaldehyde oxime has found utility in materials science and agrochemical research. Its unique electronic properties make it suitable for designing organic semiconductors and liquid crystals. Furthermore, fluorinated compounds often exhibit improved stability against environmental degradation, which is beneficial for developing long-lasting agrochemicals that require fewer applications to achieve desired crop protection.

The synthesis of 2,3,6-Trifluorobenzaldehyde oxime typically involves multi-step organic transformations starting from commercially available precursors such as 2,3-dibromobenzaldehyde or 2-fluoro-3-chlorobenzaldehyde. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to introduce fluorine atoms with precision.

Ongoing research efforts are focused on optimizing synthetic routes to make 2,3,6-Trifluorobenzaldehyde oxime more accessible and cost-effective. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. For instance, solvent-free reactions and catalytic methods have been explored to enhance sustainability without compromising efficiency.

The future prospects of 2,3,6-Trifluorobenzaldehyde oxime are bright given its versatility and potential applications across multiple domains. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.